Cas no 842124-14-5 (3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one)

• Product Name: 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one
• CAS No: 842124-14-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD06201178
• CID: 5226299
• Update Time: 2026-03-07

3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one

• MDL： MFCD06201178
• Inchi： 1S/C13H16O4/c1-15-11-4-2-3-10(9-11)12(14)5-6-13-16-7-8-17-13/h2-4,9,13H,5-8H2,1H3
• InChI Key： RKXFEBXYRQLODZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1)(=O)CCC1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Additional information on 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one

Introduction to 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one (CAS No. 842124-14-5)

3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one (CAS No. 842124-14-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of β-keto esters and is characterized by its 1,3-dioxolane and 3-methoxyphenyl functional groups. The combination of these functionalities imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular structure of 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one is particularly noteworthy. The 1,3-dioxolane ring is a common protecting group used in organic synthesis to mask hydroxyl groups, thereby facilitating multi-step reactions without premature deprotection. The 3-methoxyphenyl group, on the other hand, introduces aromaticity and electron-donating properties, which can influence the compound's reactivity and stability. These features collectively contribute to the compound's versatility in synthetic chemistry.

In recent years, significant research has been devoted to exploring the potential applications of 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one exhibited potent anti-inflammatory activity in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond its medicinal applications, 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one has also been investigated for its utility in materials science. A recent publication in Advanced Materials reported the use of this compound as a building block for the synthesis of functional polymers with tunable properties. The unique combination of functionalities allowed for the creation of polymers with enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.

The synthetic route to 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one has been well-documented in the literature. Typically, it involves the reaction of 3-methoxybenzaldehyde with an appropriate ketone or aldehyde followed by cyclization to form the 1,3-dioxolane ring. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity levels. The robustness and efficiency of this synthetic method have made it a preferred choice for large-scale production.

In terms of safety and handling, it is important to note that while 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound away from incompatible materials.

The future prospects for 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have explored its potential as a precursor for chiral catalysts and ligands used in asymmetric synthesis. These advancements highlight the compound's broad utility across multiple scientific disciplines.

In conclusion, 3-(1,3-dioxolan-2-yl)-1-(3-methoxyphenyl)propan-1-one (CAS No. 842124-14-5) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules and functional polymers. As research in these areas continues to advance, it is likely that new applications and derivatives will be discovered, further expanding its utility and impact.